- Free radical chemistry. Part 5. A new approach to the synthesis of perfluorinated ethers, Journal of Fluorine Chemistry, 1985, 29(3), 323-39
Cas no 559-29-5 (Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)-)
559-29-5 structure
Product Name:Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)-
CAS No:559-29-5
MF:C5F12O
MW:304.033743858337
CID:1595910
PubChem ID:11403934
Update Time:2025-04-21
Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)-
- 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)butane
- (Trifluoromethyl)(nonafluorobutyl) ether
- perfluorobutylmethylether
- SCHEMBL1095200
- 559-29-5
- Trifluoromethyl perfluorobutyl ether
- DTXSID30464878
- PGISRKZDCUNMRX-UHFFFAOYSA-N
-
- Inchi： 1S/C5F12O/c6-1(7,3(10,11)12)2(8,9)4(13,14)18-5(15,16)17
- InChI Key： PGISRKZDCUNMRX-UHFFFAOYSA-N
- SMILES： FC(C(OC(F)(F)F)(F)F)(C(C(F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 303.9757
- Monoisotopic Mass: 303.9757526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)- Production Method
Production Method 1
Reaction Conditions
1.1R:CoF3, R:CaF2
Reference
Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)- Raw materials
Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)- Preparation Products
Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
559-29-5 (Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-(trifluoromethoxy)-) Related Products
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